Cas no 806632-20-2 (1H-Pyrrole-3-carboxylicacid,2,4-dimethyl-5-thiocyanato-,ethylester(9CI))

• Product name: 1H-Pyrrole-3-carboxylicacid,2,4-dimethyl-5-thiocyanato-,ethylester(9CI)
• CAS No: 806632-20-2
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 714827

1H-Pyrrole-3-carboxylicacid,2,4-dimethyl-5-thiocyanato-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylicacid, 2,4-dimethyl-5-thiocyanato-, ethyl ester
• 1H-Pyrrole-3-carboxylicacid,2,4-dimethyl-5-thiocyanato-,ethylester(9CI)
• 1H-Pyrrole-3-carboxylic acid, 2,4-dimethyl-5-thiocyanato-, ethyl ester

• Inchi： 1S/C10H12N2O2S/c1-4-14-10(13)8-6(2)9(15-5-11)12-7(8)3/h12H,4H2,1-3H3
• InChI Key： GQTGUULHARVESU-UHFFFAOYSA-N
• SMILES： N1C(SC#N)=C(C)C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 224.062
• Monoisotopic Mass: 224.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.2A^2